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Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

Get Quote

The core solubility issues with Opal Blue SS can be understood from its fundamental physical properties.

The following table summarizes the key quantitative data available from chemical databases [1] [2].

Property Value Condition Significance

Molecular Formula C₃₇H₃₀ClN₃ - -

Molecular Weight 552.11 g·mol⁻¹ - -

Water Solubility 2.081 μg/L at 25°C Extremely low (hydrophobic)

LogP (Octanol-Water) 6.01 at 25°C High lipophilicity

Density 1.09 g/cm³ at 20°C -

Boiling Point 836.66°C (est.) at 101.325 Pa -

Vapor Pressure 0 Pa at 25°C Very low volatility

Flash Point 383.3°C - High

Frequently Asked Questions & Troubleshooting

Here are answers to common questions and specific issues you might encounter during experiments.
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Q1: Why is Opal Blue SS so difficult to dissolve in my aqueous buffer?

Cause: The primary cause is the dye's intrinsic hydrophobicity, as evidenced by its extremely low
water solubility (2.081 μg/L) and high LogP value of 6.01 [1]. A high LogP indicates a strong

preference for organic solvents over water.
Solution:

Use a co-solvent: Pre-dissolve the dye in a small volume of a water-miscible organic solvent
like ethanol, DMSO, or DMF before adding it to the aqueous buffer.

Prepare a stock solution: Create a concentrated stock solution in a pure organic solvent and
then dilute it into your assay mixture.

Note: The final concentration of the organic solvent in your assay must be validated to ensure it
does not interfere with your biological system.

Q2: What is a key application of Opal Blue SS in microbiological research?

Answer: Opal Blue SS (also known as Spirit Blue) is historically used as an indicator in Spirit Blue
Agar for the detection of lipase activity in microorganisms [3]. Lipase-producing organisms clear the

opaque emulsion around their colonies.

Q3: The dye is precipitating in my assay. How can I improve its solubility?

Cause: Precipitation occurs when the dissolved dye comes out of solution, often due to dilution, a

change in pH, or temperature that reduces its solubility.
Solution:

Optimize solvent ratio: Ensure the concentration of the organic co-solvent in your final assay
is sufficient to keep the dye in solution.

Add surfactants: The use of mild detergents or surfactants (e.g., Tween series) can help form
micelles that solubilize the dye.

Sonication: Briefly sonicate the mixture after adding the dye to help disperse and dissolve the
particles.

The workflow below summarizes a systematic approach to troubleshooting solubility problems with Opal

Blue SS.
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Seeking Further Information

The search results I obtained are limited to basic chemical property data sheets. For detailed experimental

protocols or peer-reviewed discussions on handling this specific dye, I recommend you:

Consult specialized databases: Search in-depth platforms like SciFinderⁿ or Reaxys using the

CAS Number 2152-64-9 [1].
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Review historical literature: The original application in Spirit Blue Agar is a key starting point [3].

Look for papers that cite this original work to see how other researchers have handled the dye.
Contact suppliers: Reach out to the chemical suppliers listed in the data sheets (e.g., [4]) as they

may provide technical bulletins or application notes not available publicly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://en.wikipedia.org/wiki/Spirit_blue
https://www.alfa-chemistry.com/opal-blue-ss-cas-2152-64-9-item-123010.htm
https://www.smolecule.com/products/s566481?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://www.buyersguidechem.com/chemicalproperty_446521817523.html
https://en.wikipedia.org/wiki/Spirit_blue
https://www.alfa-chemistry.com/opal-blue-ss-cas-2152-64-9-item-123010.htm
https://www.smolecule.com/products/b566481#opal-blue-ss-solubility-issues
https://www.smolecule.com/products/b566481#opal-blue-ss-solubility-issues
https://www.smolecule.com/products/b566481#opal-blue-ss-solubility-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s566481?utm_src=pdf-bulk
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

